Cas no 2138216-25-6 (Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate)

• Product Name: Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate
• CAS No: 2138216-25-6
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 6393944
• PubChem ID: 165749906
• Update Time: 2025-07-02

Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138216-25-6
• EN300-739947
• methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate
• Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate

• Inchi： 1S/C10H19N3O3/c1-13(2)6-8(14)12-10(9(15)16-3)4-7(11)5-10/h7H,4-6,11H2,1-3H3,(H,12,14)
• InChI Key： FTYPVMFSNIGWQC-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(C1)N)NC(CN(C)C)=O)=O

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84.7Ų

Additional information on Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate

Research Brief on Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate (CAS: 2138216-25-6)

Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate (CAS: 2138216-25-6) is a cyclobutane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique structural motif combining a cyclobutane ring with amino and dimethylaminoacetamido functional groups, making it a promising scaffold for the design of novel bioactive molecules. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a compound of interest for further investigation.

The synthesis of Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate has been optimized to achieve high yields and purity, as reported in recent literature. Key steps involve the cyclization of appropriately functionalized precursors followed by selective amidation and esterification. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. These synthetic advancements are critical for ensuring the reproducibility and scalability of the compound, which is essential for its potential use in preclinical and clinical studies.

In terms of biological activity, preliminary studies suggest that Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate exhibits moderate inhibitory effects on certain enzymatic targets implicated in inflammatory and oncogenic pathways. Molecular docking simulations have indicated that the compound may interact with the active sites of these enzymes, potentially modulating their activity. However, further in vitro and in vivo studies are required to validate these findings and elucidate the precise mechanisms of action. The compound's pharmacokinetic properties, such as solubility, stability, and membrane permeability, are also under investigation to assess its suitability as a drug candidate.

One of the most promising aspects of this compound is its potential application in targeted drug delivery systems. The presence of the dimethylaminoacetamido group may facilitate the conjugation of the compound to various drug carriers, enabling the development of prodrugs or nanoparticle-based formulations. Recent research has explored these possibilities, with initial results indicating enhanced bioavailability and reduced off-target effects. Such innovations could significantly improve the therapeutic efficacy and safety profile of drugs derived from this scaffold.

Despite these encouraging findings, several challenges remain. The compound's metabolic stability and potential toxicity profiles need to be thoroughly evaluated to ensure its suitability for clinical use. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its adoption in the pharmaceutical industry. Collaborative efforts between academic researchers and industry partners will be essential to address these challenges and advance the development of Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate-based therapeutics.

In conclusion, Methyl 3-amino-1-[2-(dimethylamino)acetamido]cyclobutane-1-carboxylate (CAS: 2138216-25-6) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its potential biological activities, make it a valuable scaffold for the development of novel therapeutics. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for future applications in medicine.